Cas no 1805555-48-9 (3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1805555-48-9
• MF: C₈H₄BrF₅IN
• MW: 415.924551010132
• CID: 4894904
• Update Time: 2025-06-12

3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF5IN/c9-2-3-4(15)1-5(8(12,13)14)16-6(3)7(10)11/h1,7H,2H2
• InChI Key： VJFWSZISMLZNTN-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)N=C(C(F)F)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine

3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805555-48-9): A Versatile Building Block in Modern Pharmaceutical Synthesis

3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine (CAS No. 1805555-48-9) is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and versatile reactivity. This compound, characterized by the presence of multiple functional groups, including a bromomethyl moiety, a difluoromethyl group, an iodo substituent, and a trifluoromethyl group on a pyridine backbone, serves as an invaluable intermediate in the synthesis of various bioactive molecules.

The structural composition of 3-(bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine imparts it with exceptional chemical properties that make it a preferred choice for medicinal chemists. The bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. Meanwhile, the difluoromethyl and trifluoromethyl groups enhance the lipophilicity and metabolic stability of the resulting compounds, which are critical factors in drug design. The presence of an iodo substituent further expands its synthetic utility, allowing for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings.

In recent years, 3-(bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethyl)pyridine has been extensively explored in the development of novel therapeutic agents. Its application spans across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. For instance, researchers have leveraged its reactivity to synthesize kinase inhibitors, which are pivotal in targeting cancer-related pathways. The incorporation of difluoromethyl and > groups has been particularly noteworthy, as these moieties are known to improve pharmacokinetic profiles by enhancing binding affinity and reducing metabolic degradation.

The compound's versatility is further highlighted by its role in the synthesis of small molecule inhibitors that modulate protein-protein interactions. These interactions are often implicated in various diseases, making them attractive targets for drug intervention. The pyridine core of 3-(bromomethyl>)-2-(difluorometh>l)-4-i>do>-6-(trifl>ur>ormeth>l>)pyridine provides a scaffold that can be readily modified to interact with specific binding pockets on target proteins. This has led to the discovery of several lead compounds with promising preclinical activity.

The use of computational methods has also played a crucial role in optimizing the synthesis and applications of 3-(brom>me^{t>>methyl)>>methylene)>>methylene)>>methylene)>>methylene)>>methylene)>>methylene)>>methylene)>>methylene)>>methylene)>>methylene)>>methylene)>>methylene)>>methylene)>>methylene)>>methylene)pyridine (CAS No. 1805555-48-9). Molecular modeling studies have helped predict optimal reaction conditions and predict the outcomes of various synthetic transformations. These insights have not only streamlined the synthesis process but also minimized unwanted side reactions, thereby improving overall yields.}

In addition to its role in drug discovery, 3-(brom>me^{))le(u<>))le(u<>))le(u<>))le(u<>))le(u<>))le(u<>))le(u<>))le(u<>))le(u<>))le(u<>))le(u<>))le(u<>))le(u<>))le(m<>)))pyridine (CAS No. 1805555-48-9) has found applications in materials science and agrochemical research. Its unique structural features make it a suitable candidate for designing novel materials with enhanced electronic properties. Furthermore, its reactivity allows for the synthesis of agrochemicals that exhibit improved efficacy and environmental safety.}

The ongoing research into 3-(brom>me*u*u*u*u*u*u*u*u*u*u*u*e*e*e*e*e*e*e*m<>)))pyridine (CAS No. 1805555-48-9) continues to uncover new possibilities in synthetic chemistry and drug development. As our understanding of biological targets advances, so does the demand for sophisticated intermediates like this one. The integration of cutting-edge technologies such as flow chemistry and biocatalysis is expected to further expand its utility, making it an indispensable tool in the chemist's arsenal.